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Compound of Interest

4-Amino-5-bromo-2-
Compound Name:
(trifluoromethyl)benzonitrile

L Get Quote

Cat. No.: B168716

An In-depth Technical Safety Guide for 4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile

Disclaimer: This document has been compiled from publicly available data and information on
structurally similar compounds. A comprehensive, officially verified Safety Data Sheet (SDS) for
4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile was not available at the time of writing.
This guide is intended for informational purposes for researchers, scientists, and drug
development professionals and should be used in conjunction with established laboratory
safety protocols and professional judgment.

Chemical Identification

Identifier Value

Chemical Name 4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile

CAS Number 155255-45-1[1][2]
Molecular Formula C8H4BrF3N2[2][3]
Molecular Weight 265.03 g/mol
Synonyms Not available

Recommended Use

Industrial and scientific research[1][2]

Restrictions on Use

Not for human or veterinary diagnostic or

therapeutic use[2]
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Hazard Identification

Based on available GHS classifications and data from structurally similar compounds, 4-
Amino-5-bromo-2-(trifluoromethyl)benzonitrile is considered hazardous.[3]

GHS Hazard Statements:

e H302: Harmful if swallowed[3]

e H312: Harmful in contact with skin[3]

e H332: Harmful if inhaled[3]

e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]

Inferred Potential Hazards from Structural Analogs:

e Aminobenzonitrile Core: Compounds in this family are often toxic and may be suspected of
causing genetic defects.[4]

o Brominated Aromatic Moiety: Aromatic brominated compounds can pose significant
environmental risks due to their persistence, bioaccumulation, and toxicity (PBT).[5][6][7]

» Trifluoromethyl Group: While enhancing metabolic stability, this group can contribute to
toxicity.[8][9] Metabolism of some fluorinated compounds can liberate fluoride ions, which
can be toxic in high doses.[9]

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of clean,
fresh water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[1]

Fire-Fighting Measures

Measure

Protocol

Suitable Extinguishing Media

Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards

Combustion may produce hazardous gases,
including carbon oxides, nitrogen oxides,

hydrogen fluoride, and hydrogen bromide.

Protective Equipment

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1]

Accidental Release Measures
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Measure

Protocol

Personal Precautions

Avoid dust formation. Do not breathe dust,
vapors, mist, or gas. Ensure adequate
ventilation. Wear appropriate personal

protective equipment.[1]

Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let the product enter drains.[1]

Containment & Cleanup

Sweep up the material and place it into a
suitable, labeled disposal container. Avoid

generating dust.

Handling and Storage

Aspect Guideline
Use only in a well-ventilated area or under a
] chemical fume hood. Avoid contact with skin,
Handling ) ) )
eyes, and clothing. Do not ingest or inhale.
Wash hands thoroughly after handling.[10]
Store in a cool, dry, and well-ventilated place.
Storage

Keep the container tightly closed.

Exposure Controls and Personal Protection

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.echemi.com/sds/4-amino-5-bromo-2-trifluoromethylbenzonitrile-pd180521113339.html
https://www.echemi.com/sds/4-amino-5-bromo-2-trifluoromethylbenzonitrile-pd180521113339.html
https://pim-resources.coleparmer.com/sds/07449.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Control

Specification

Engineering Controls

Ensure adequate ventilation. A fume hood is
recommended for handling. Eyewash stations
and safety showers should be readily available.
[10]

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield (EN 166 or NIOSH approved).[1]

Skin Protection

Wear impervious, chemical-resistant gloves and

protective clothing.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with an

appropriate filter.[1]

Experimental Protocols

General Protocol for Handling a Potentially Hazardous Chemical Powder:

e Preparation:

o Review the Safety Data Sheet and any other available safety information.

o Ensure all necessary personal protective equipment (PPE) is available and in good

condition.

o Work in a designated area, preferably within a chemical fume hood.

o Have spill containment materials readily accessible.

¢ Dispensing and Weighing:

o Tare a suitable, clean container on a balance.

o Carefully transfer the required amount of the chemical using a clean spatula.

o Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.
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o Close the primary container tightly after use.

o Clean any minor spills on the balance or work surface immediately.

e Use in a Reaction:
o Add the chemical to the reaction vessel slowly and carefully.
o If the reaction is exothermic, ensure adequate cooling is in place.
o Monitor the reaction for any unexpected changes.
e Post-Handling:
o Clean all equipment that has come into contact with the chemical.

o Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated
hazardous waste container.

o Wash hands thoroughly.

Visualizations

Logical Workflow for Handling a Hazardous Chemical in a Research Setting
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Caption: A flowchart illustrating the key stages of safely handling a hazardous chemical in a
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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